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Compound of Interest

Compound Name: ER ligand-5

Cat. No.: B15540852

Get Quote

This document provides crucial safety and logistical information for the proper disposal of ER
Ligand-5, a substance representative of potent estrogen receptor ligands. Adherence to these

procedures is vital for ensuring laboratory safety and environmental protection. This guide is

intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for a representative ER Ligand, Estrogen Receptor

Antagonist 5, is presented below. This information is critical for understanding the compound's

characteristics and handling requirements.
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Property Value

CAS Number 2136600-69-4

Molecular Formula C₂₅H₃₁F₃N₂O₃

Molecular Weight 464.52 g/mol

Appearance Solid

Storage (Powder) -20°C for 2 years

Storage (in DMSO) -80°C for 6 months

Health Hazard Information
ER Ligand-5 is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long lasting effects.[1][2]

Carcinogenicity: Suspected of causing cancer.[2][3][4]

Reproductive Toxicity: May damage fertility or the unborn child.[2][3][4] May cause harm to

breast-fed children.[2]

Personal Protective Equipment (PPE)
Before handling ER Ligand-5 or its waste, ensure you are wearing appropriate PPE:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Step-by-Step Disposal Procedures
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Proper segregation and disposal are crucial to prevent hazardous reactions and environmental

contamination.

Waste Segregation and Collection:

Solid Waste:

Collect unused, expired, or surplus solid ER Ligand-5 in a clearly labeled, sealed

container designated for hazardous chemical waste.

Do not mix with other chemical waste unless explicitly permitted by your institution's

Environmental Health & Safety (EH&S) department.

Liquid Waste:

Solutions of ER Ligand-5 (e.g., in DMSO) should be collected in a separate, labeled liquid

waste container.

Do not dispose of solutions down the drain.[5]

Ensure the waste container is made of a material compatible with the solvent used.

Contaminated Labware:

Disposable items such as pipette tips, tubes, and gloves that have come into contact with

ER Ligand-5 should be considered chemically contaminated waste.[5][6]

These items should be collected in a designated, labeled hazardous waste container.[7]

Waste Container Labeling:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "ER Ligand-5"

The specific hazards (e.g., "Toxic," "Environmental Hazard")
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The accumulation start date

Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

Ensure the storage area is well-ventilated.

Final Disposal:

Arrange for the disposal of hazardous waste through your institution's EH&S department or a

licensed hazardous waste disposal contractor.[7]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[7]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Use appropriate absorbent materials to contain the spill. Avoid generating dust

from solid spills.

Cleanup: Wear full PPE and collect the spilled material and absorbent into a hazardous

waste container.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EH&S department.[5]

Diagrams
Experimental Workflow for Handling and Disposal
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Receiving and Storage Handling and Use
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Caption: General workflow for handling and disposal of ER Ligand-5.
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Simplified Estrogen Receptor Signaling Pathway

Extracellular Cytoplasm Nucleus

ER Ligand-5 Estrogen Receptor (ER)Binds to Estrogen Response Element (ERE) on DNATranslocates and Binds to Gene TranscriptionInitiates

Click to download full resolution via product page

Caption: Simplified signaling pathway of an estrogen receptor ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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